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Compound of Interest

3,5-Diacetamido-2,6-
Compound Name:
diiodobenzoic acid

Cat. No.: B109223

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 3,5-
Diacetamido-2,6-diiodobenzoic acid. While specific data for this di-iodinated compound is
limited, much of the information is extrapolated from its close and well-documented analogue,
3,5-diacetamido-2,4,6-triiodobenzoic acid (Diatrizoic acid). Users should handle this compound
with the care required for a potentially hazardous chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties is provided below. Note that some data
pertains to the tri-iodinated analogue due to a lack of specific data for the di-iodinated
compound.
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Property Value Source
Molecular Formula C11H10I12N204 [1]
Molecular Weight 488.02 g/mol [1]
Appearance White to off-white powder/solid

Melting Point >300 °C (for tri-iodo analogue) [2]
Solubility Soluble in Methanol [2]

20-25°C (68-77°F); -20°C
Storage Temperature ) ) [2]
Freezer in Amber Vial

Safety and Handling

General Precautions:

e Engineering Controls: Handle in a well-ventilated place.[3] Use a local exhaust system if dust
or aerosol generation is likely.[3] Safety showers and eye wash stations should be readily
available.

» Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or chemical safety goggles. A face shield may be
necessary in situations with a higher risk of splashing.[3]

o Hand Protection: Wear compatible chemical-resistant gloves.[4]

o Skin and Body Protection: Wear protective clothing and boots as required by the specific
laboratory conditions.[3]

o Respiratory Protection: Use a dust respirator if handling fine powders.[3]

e Hygiene: Wash hands and face thoroughly after handling.[3] Do not eat, drink, or smoke in
the laboratory. Contaminated work clothing should not be allowed out of the workplace and
should be washed before reuse.[4]

Spill and Disposal:
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» Spill Containment: In case of a spill, keep unnecessary personnel away.[3] Prevent the
product from entering drains.|[3]

o Cleanup: Sweep up spilled solid material, taking care not to disperse dust, and collect it into
a suitable, airtight container for disposal.[3]

» Disposal: Dispose of the material in accordance with local, regional, and national regulations.
Storage

o Conditions: Store in a cool, dark, and dry place.[3][4] Keep the container tightly closed.[3]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.|[3]

e Recommended Storage: For long-term storage, an amber vial in a -20°C freezer is
recommended.[2] For general use, storage at 20-25°C is acceptable, but excessive heat
should be avoided.[2]

Experimental Protocols

General Protocol for Handling and Weighing:

o Preparation: Ensure the work area (e.g., chemical fume hood) is clean and uncluttered.
Assemble all necessary equipment, including personal protective equipment (PPE).

e Weighing:
o Tare a clean, dry weighing vessel on an analytical balance.

o Carefully transfer the desired amount of 3,5-Diacetamido-2,6-diiodobenzoic acid to the
weighing vessel using a clean spatula. Avoid creating dust.

o Record the exact weight.
¢ Dissolution (if required):

o Add the weighed solid to the appropriate solvent (e.g., methanol) in a suitable flask.
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o Stir or sonicate as needed to achieve complete dissolution.

e Post-Handling:

[e]

Tightly seal the stock container of the chemical.

o

Clean any residual powder from the balance and work area.

[¢]

Dispose of any contaminated materials (e.g., weighing paper, gloves) in the designated
chemical waste.

[¢]

Wash hands thoroughly.

Diagrams
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Caption: General workflow for handling 3,5-Diacetamido-2,6-diiodobenzoic acid.
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Caption: Relationship between potential hazards and required personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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